Cas no 1267855-77-5 (5-(3-methyloxetan-3-yl)-1,2-oxazol-3-amine)

• Product Name: 5-(3-methyloxetan-3-yl)-1,2-oxazol-3-amine
• CAS No: 1267855-77-5
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• CID: 5797345
• PubChem ID: 66967707
• Update Time: 2025-06-29

5-(3-methyloxetan-3-yl)-1,2-oxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolamine, 5-(3-methyl-3-oxetanyl)-
• 5-(3-methyloxetan-3-yl)-1,2-oxazol-3-amine
• EN300-1857657
• 1267855-77-5
• SCHEMBL1255036
• 5-(3-Methyl-3-oxetanyl)-3-isoxazolamine
• G71146
• DB-413052
• 5-(3-Methyloxetan-3-yl)isoxazol-3-amine

• Inchi： 1S/C7H10N2O2/c1-7(3-10-4-7)5-2-6(8)9-11-5/h2H,3-4H2,1H3,(H2,8,9)
• InChI Key： VYBMWIAMKFMTJN-UHFFFAOYSA-N
• SMILES： O1C(C2(C)COC2)=CC(N)=N1

Computed Properties

• Exact Mass: 154.074227566g/mol
• Monoisotopic Mass: 154.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 61.3Ų

Experimental Properties

• Density: 1.254±0.06 g/cm3(Predicted)
• Boiling Point: 336.3±37.0 °C(Predicted)
• pka: 2.13±0.11(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams

Additional information on 5-(3-methyloxetan-3-yl)-1,2-oxazol-3-amine

5-(3-Methyloxetan-3-yl)-1,2-Oxazol-3-Amine: A Comprehensive Overview

5-(3-Methyloxetan-3-yl)-1,2-Oxazol-3-Amine, a compound with the CAS number 1267855-77-5, has recently garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is a derivative of the 1,2-oxazole class, which is known for its versatility in chemical synthesis and its potential applications in drug discovery. The structure of this compound is characterized by a 1,2-oxazole ring substituted with an N-amino group at position 3 and a 3-methyloxetan-3-yl group at position 5. These substituents contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of oxazole derivatives in medicinal chemistry, particularly as scaffolds for developing bioactive compounds. The 1,2-Oxazol ring is known for its ability to participate in various hydrogen bonding interactions, making it an attractive moiety for designing drugs with high bioavailability. The N-amino group in this compound further enhances its potential as a hydrogen bond donor, which is crucial for molecular recognition in biological systems.

The 3-methyloxetan-3-yl substituent adds another layer of complexity to this molecule. Oxetane rings are four-membered cyclic ethers that are less strained compared to smaller rings like epoxides. The methyl substitution at position 3 introduces steric effects that can influence the molecule's conformation and reactivity. This substituent also contributes to the compound's lipophilicity, which is an important factor in drug design as it affects membrane permeability and solubility.

From a synthetic standpoint, 5-(3-Methyloxetan-3-yl)-1,2-Oxazol-3-Amine can be prepared through various routes. One common method involves the cyclization of amino alcohols or related precursors under specific reaction conditions. For instance, the reaction of an amino alcohol with a suitable electrophile can lead to the formation of the oxazole ring. The introduction of the oxetane ring typically requires separate steps, such as ring-opening reactions or enolate alkylation.

Recent advancements in catalytic asymmetric synthesis have opened new avenues for constructing complex molecules like this one. Enzymatic catalysts or transition metal complexes can facilitate selective transformations, enabling the construction of stereochemically pure derivatives. Such approaches are particularly valuable when developing chiral oxazole derivatives for enantioselective applications.

In terms of applications, 5-(3-Methyloxetan-3-yl)-1,2-Oxazol-3-Amine has shown promise in several areas. Its ability to act as a ligand in metalloenzyme mimics has been explored in catalytic studies. Additionally, this compound has been investigated as a potential building block for constructing larger molecular frameworks with intricate architectures.

One notable area of research involves the use of oxazole derivatives as components in supramolecular systems. The ability of these compounds to form self-assembled structures through non-covalent interactions makes them valuable tools in nanotechnology and materials science. For example, studies have demonstrated that oxazole-based molecules can serve as versatile platforms for designing stimuli-responsive materials.

The integration of computational chemistry techniques has further enhanced our understanding of this compound's properties. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns. These computational studies complement experimental work by predicting how modifications to the molecule's structure could influence its behavior in different chemical environments.

In conclusion, 5-(3-Methyloxetan-3-yl)-1,2-Oxazol-3-Amine (CAS No: 1267855-77) represents a fascinating example of how structural diversity can be harnessed to create molecules with unique chemical properties. Its role as a versatile building block in organic synthesis and its potential applications in drug discovery underscore its importance in contemporary chemical research.